(2-(4-Amino-6-((4-phenoxybenzyl)amino)-1,3,5-triazin-2-yl)-3-fluorophenyl)methanol
Overview
Description
MS48107 is a novel positive allosteric modulator (PAM) of G protein-coupled receptor 68 (GPR68), demonstrating high selectivity over closely related proton GPCRs and 48 common drug targets, and being bioavailable and brain-penetrant in mice.
Scientific Research Applications
Antibacterial Agent Synthesis
Research indicates that similar fluorine-containing compounds, including those with 4-fluorophenyl groups, have been synthesized for potential use as antibacterial agents. For example, Holla, Bhat, and Shetty (2003) synthesized compounds with a 4-fluorophenyl group, demonstrating promising antibacterial activity at specific concentrations (Holla, Bhat, & Shetty, 2003).
Anticonvulsant Properties
Compounds structurally related to the specified chemical have been explored for their anticonvulsant activities. Malik and Khan (2014) synthesized novel derivatives showing potent anticonvulsant effects, indicating a potential research avenue for the specified compound (Malik & Khan, 2014).
Complex Formation in Catalysis
Aouled and Uysal (2021) researched s-triazine bridged calixarene complexes, which suggest that compounds like the one could be used in catalysis and materials science, particularly in the formation of metal-organic complexes (Aouled & Uysal, 2021).
Photocrosslinking in Polymer Synthesis
Research by Suresh et al. (2016) on UV cross-linkable polymers based on triazine implies that similar fluorine-containing compounds could be relevant in the synthesis and characterization of novel polymers, especially in applications requiring photocrosslinking properties (Suresh et al., 2016).
Antitumor Activity
The synthesis of compounds with similar structures and their testing for antitumor activities have been explored. Tang and Fu (2018) synthesized a compound that showed distinct inhibition of cancer cell lines, suggesting potential research interest in exploring the antitumor applications of the specified compound (Tang & Fu, 2018).
properties
Product Name |
(2-(4-Amino-6-((4-phenoxybenzyl)amino)-1,3,5-triazin-2-yl)-3-fluorophenyl)methanol |
|---|---|
Molecular Formula |
C23H20FN5O2 |
Molecular Weight |
417.4444 |
IUPAC Name |
[2-[4-amino-6-[(4-phenoxyphenyl)methylamino]-1,3,5-triazin-2-yl]-3-fluorophenyl]methanol |
InChI |
InChI=1S/C23H20FN5O2/c24-19-8-4-5-16(14-30)20(19)21-27-22(25)29-23(28-21)26-13-15-9-11-18(12-10-15)31-17-6-2-1-3-7-17/h1-12,30H,13-14H2,(H3,25,26,27,28,29) |
InChI Key |
KKHDNAZPEMYUNO-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)OC2=CC=C(C=C2)CNC3=NC(=NC(=N3)N)C4=C(C=CC=C4F)CO |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
MS48107; MS-48107 MS 48107 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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